Cas no 1253911-68-0 (3,3-DIMETHYL-2-OXOINDOLIN-6-YLBORONIC ACID)

• Product Name: 3,3-DIMETHYL-2-OXOINDOLIN-6-YLBORONIC ACID
• CAS No: 1253911-68-0
• MF: C₁₀H₁₂BNO₃
• MW: 205.018182754517
• CID: 1005545
• PubChem ID: 91757294
• Update Time: 2025-04-20

3,3-DIMETHYL-2-OXOINDOLIN-6-YLBORONIC ACID Chemical and Physical Properties

Names and Identifiers

• 3,3-DIMETHYL-2-OXOINDOLIN-6-YLBORONIC ACID

• Inchi： 1S/C10H12BNO3/c1-10(2)7-4-3-6(11(14)15)5-8(7)12-9(10)13/h3-5,14-15H,1-2H3,(H,12,13)
• InChI Key： ZNKABIPXUSXBMR-UHFFFAOYSA-N
• SMILES： O=C1C(C)(C)C2C=CC(B(O)O)=CC=2N1

Computed Properties

• Exact Mass: 205.0910234g/mol
• Monoisotopic Mass: 205.0910234g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.6Ų